Cas no 533931-18-9 (Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone)

• Product Name: Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone
• CAS No: 533931-18-9
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 2830730
• PubChem ID: 71441916
• Update Time: 2025-04-21

Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone Chemical and Physical Properties

Names and Identifiers

• DTXSID20850827
• Phenyl[1-(1H-1,2,4-triazol-1-yl)cyclopentyl]methanone
• 533931-18-9

• Inchi： 1S/C14H15N3O/c18-13(12-6-2-1-3-7-12)14(8-4-5-9-14)17-11-15-10-16-17/h1-3,6-7,10-11H,4-5,8-9H2
• InChI Key： RORCUMPTESEVTH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1(CCCC1)N1C=NC=N1

Computed Properties

• Exact Mass: 241.121512110Da
• Monoisotopic Mass: 241.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 47.8Ų